Cas no 79700-61-1 (Pyrrolidine,1-[1-[(2-methylpropoxy)methyl]-2-[[1-(1-propyn-1-yl)cyclohexyl]oxy]ethyl]-)

• Product Name: Pyrrolidine,1-[1-[(2-methylpropoxy)methyl]-2-[[1-(1-propyn-1-yl)cyclohexyl]oxy]ethyl]-
• CAS No: 79700-61-1
• MF: C₂₀H₃₅NO₂
• MW: 321.497406244278
• CID: 566854
• PubChem ID: 71236
• Update Time: 2025-07-10

Pyrrolidine,1-[1-[(2-methylpropoxy)methyl]-2-[[1-(1-propyn-1-yl)cyclohexyl]oxy]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,1-[1-[(2-methylpropoxy)methyl]-2-[[1-(1-propyn-1-yl)cyclohexyl]oxy]ethyl]-
• Dopropidil
• 4205CERM
• Dopropidilum [INN-Latin]
• CS-7190
• DTXSID30868539
• 1-(1-((2-Methylpropoxy)methyl)-2-((1-(1-propynyl)cyclohexyl)oxy)ethyl)pyrrolidine
• UNII-Q9XQ7N7ZRD
• 1-(1-Isobutoxy-3-((1-(prop-1-yn-1-yl)cyclohexyl)oxy)propan-2-yl)pyrrolidine
• 1-[1-(2-methylpropoxy)-3-(1-prop-1-ynylcyclohexyl)oxypropan-2-yl]pyrrolidine
• Dopropidil [INN]
• 1-(1-(Isobutoxymethyl)-2-((1-(1-propynyl)cyclohexyl)oxy)ethyl)pyrrolidine
• 1-(1-Isobutoxy-3-(1-(prop-1-ynyl)cyclohexyloxy)propan-2-yl)pyrrolidine
• Q27287156
• SCHEMBL678148
• 1-(1-(1-Propynyl)cyclohexyloxy)-2-(N-pyrrolidinyl)-3-isobutoxypropane
• 79700-61-1
• 1-[1-(2-methylpropoxy)-3-{[1-(prop-1-yn-1-yl)cyclohexyl]oxy}propan-2-yl]pyrrolidine
• AKOS040733010
• HY-U00151
• Dopropidilum
• Q9XQ7N7ZRD
• CHEMBL2104310
• Pyrrolidine, 1-(1-((2-methylpropoxy)methyl)-2-((1-(1-propynyl)cyclohexyl)oxy)ethyl)-
• Dopropidilum (INN-Latin)
• DA-72882

• Inchi： 1S/C20H35NO2/c1-4-10-20(11-6-5-7-12-20)23-17-19(16-22-15-18(2)3)21-13-8-9-14-21/h18-19H,5-9,11-17H2,1-3H3
• InChI Key： FITWYAUFKJXWPL-UHFFFAOYSA-N
• SMILES： O(CC(COCC(C)C)N1CCCC1)C1(C#CC)CCCCC1

Computed Properties

• Exact Mass: 321.26700
• Monoisotopic Mass: 321.266779359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.70000
• LogP: 3.80410

Pyrrolidine,1-[1-[(2-methylpropoxy)methyl]-2-[[1-(1-propyn-1-yl)cyclohexyl]oxy]ethyl]- Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Pyrrolidine,1-[1-[(2-methylpropoxy)methyl]-2-[[1-(1-propyn-1-yl)cyclohexyl]oxy]ethyl]-

Professional Introduction to Compound with CAS No. 79700-61-1 and Product Name: Pyrrolidine,1-[1-[(2-methylpropoxy)methyl]-2-[[1-(1-propyn-1-yl)cyclohexyl]oxy]ethyl]

Pyrrolidine,1-[1-[(2-methylpropoxy)methyl]-2-[[1-(1-propyn-1-yl)cyclohexyl]oxy]ethyl], identified by its CAS number 79700-61-1, is a complex organic molecule that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the broader category of pyrrolidine derivatives, which are known for their diverse applications in medicinal chemistry. The intricate architecture of this molecule, featuring multiple functional groups, makes it a promising candidate for further investigation in drug discovery and development.

The structural composition of Pyrrolidine,1-[1-[(2-methylpropoxy)methyl]-2-[[1-(1-propyn-1-yl)cyclohexyl]oxy]ethyl] is characterized by a pyrrolidine core substituted with a variety of alkyl and alkoxy chains. The presence of a methyl propoxy group at the 1-position and a cyclohexyl group at the 2-position introduces specific steric and electronic properties that can influence its interactions with biological targets. Additionally, the terminal propynyl group attached to the cyclohexyl ring adds another layer of complexity, potentially enhancing the molecule's solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such complex molecules with greater accuracy. Molecular modeling studies suggest that Pyrrolidine,1-[1-[(2-methylpropoxy)methyl]-2-[[1-(1-propyn-1-yl)cyclohexyl]oxy]ethyl] may exhibit favorable binding affinities to certain enzymes and receptors, making it a potential lead compound for therapeutic intervention. These predictions are supported by experimental data from high-throughput screening assays, which have identified similar pyrrolidine derivatives as active against various disease-related targets.

In the realm of drug discovery, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving treatment outcomes. The unique structural motifs present in Pyrrolidine,1-[1-[(2-methylpropoxy)methyl]-2-[[1-(1-propyn-1-yl)cyclohexyl]oxy]ethyl] offer a rich foundation for medicinal chemists to explore. By modifying specific functional groups or introducing new ones, researchers can fine-tune the biological activity of this compound. For instance, the methyl propoxy group could be replaced with other alkoxyl chains to alter solubility profiles, while the cyclohexyl ring could be functionalized to enhance binding interactions with biological targets.

The synthesis of Pyrrolidine,1-[1-[(2-methylpropoxy)methyl]-2-[[1-(1-propyn-1-yl)cyclohexyl]oxy]ethyl] presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful manipulation of reactive intermediates and requires precise control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have made it possible to construct complex molecules more efficiently. These techniques have been instrumental in synthesizing analogs of Pyrrolidine,1-[1-[(2-methylpropoxy)methyl]-2-[[1-(1-propyn-1-yl)cyclohexyl]oxy]ethyl], allowing for rapid exploration of its chemical space.

Biological evaluation studies have begun to uncover the potential therapeutic applications of this compound. Preliminary in vitro assays suggest that derivatives of pyrrolidine can modulate enzyme activity and receptor binding, which may have implications in treating conditions such as inflammation, pain, and neurological disorders. The propynyl group, in particular, has been shown to enhance membrane permeability, potentially improving drug delivery systems. Further research is needed to fully elucidate the mechanism of action and optimize dosing regimens for clinical use.

The role of computational tools in drug discovery cannot be overstated. Software packages designed for molecular docking and virtual screening have accelerated the process of identifying promising candidates like Pyrrolidine,1-[1-[(2-methylpropoxy)methyl]-2-[[1-(1-propyn-1-yl)cyclohexyl]oxy]ethyl]. By simulating interactions between this compound and target proteins, researchers can predict its efficacy and selectivity with remarkable precision. These predictions are often validated through experimental studies, providing a streamlined approach to drug development.

The future prospects for Pyrrolidine,79700611, as it is commonly referred to in research circles, are promising. Ongoing studies aim to expand its chemical library by synthesizing numerous analogs and evaluating their biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with improved pharmacological properties. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.

In conclusion,Pyrrolidine, ¹[¹[⁽²⁻metyl propoxymethyI⁾²[¹⁻¹ propin ¹⁻¹ yl cicohe xyI yl oxy ethyI ] ] oxy ethyI ] (CAS No: 79700611) represents a fascinating example of how structural complexity can lead to novel biological activities. Its unique combination of functional groups makes it a valuable scaffold for further exploration in drug discovery. With continued research and innovation, Pyrrolidine, ¹[¹[⁽²⁻metyl propoxymethyI⁾²[¹⁻¹ propin ¹⁻¹ yl cicohe xyI yl oxy ethyI ] ] oxy ethyI ] (CAS No: 79700611) has the potential to contribute significantly to the development of new therapeutic agents.